![molecular formula C17H19NO5 B3872295 1-[4-(3-methoxyphenoxy)butoxy]-2-nitrobenzene](/img/structure/B3872295.png)
1-[4-(3-methoxyphenoxy)butoxy]-2-nitrobenzene
Overview
Description
1-[4-(3-methoxyphenoxy)butoxy]-2-nitrobenzene, also known as MNX, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNX is a nitrobenzene derivative that has been synthesized using various methods, including the Williamson ether synthesis and the Suzuki-Miyaura coupling reaction.
Mechanism of Action
The mechanism of action of 1-[4-(3-methoxyphenoxy)butoxy]-2-nitrobenzene is not fully understood, but it has been suggested that this compound inhibits the activity of certain enzymes and proteins that are involved in cell growth and survival. This compound has been shown to inhibit the activity of protein kinase B (Akt) and mammalian target of rapamycin (mTOR), which are involved in cell growth and survival pathways. This compound has also been shown to inhibit the activity of histone deacetylase (HDAC), which is involved in gene expression regulation.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects in vitro and in vivo. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested as a potential chemotherapeutic agent. This compound has also been shown to have neuroprotective effects in vitro and in vivo, and it has been suggested as a potential therapeutic agent for neurodegenerative diseases. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, and it has been suggested that this mechanism may contribute to its anticancer effects.
Advantages and Limitations for Lab Experiments
1-[4-(3-methoxyphenoxy)butoxy]-2-nitrobenzene has several advantages for lab experiments, including its high purity and stability, its ability to inhibit the activity of specific enzymes and proteins, and its potential applications in cancer and neurodegenerative disease research. However, this compound also has some limitations for lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for 1-[4-(3-methoxyphenoxy)butoxy]-2-nitrobenzene research, including further studies to understand its mechanism of action, its potential applications in cancer and neurodegenerative disease research, and its potential as a therapeutic agent. This compound may also be studied for its potential applications in other areas of research, such as inflammation and autoimmune diseases. Additionally, further studies may be needed to determine the optimal dosage and administration of this compound for therapeutic purposes.
Scientific Research Applications
1-[4-(3-methoxyphenoxy)butoxy]-2-nitrobenzene has been studied for its potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested as a potential chemotherapeutic agent. This compound has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective effects in vitro and in vivo, and it has been suggested as a potential therapeutic agent for these diseases.
properties
IUPAC Name |
1-[4-(3-methoxyphenoxy)butoxy]-2-nitrobenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO5/c1-21-14-7-6-8-15(13-14)22-11-4-5-12-23-17-10-3-2-9-16(17)18(19)20/h2-3,6-10,13H,4-5,11-12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLPHHTUERVZUHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)OCCCCOC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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